Cas no 2228561-52-0 (3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid
• CAS No: 2228561-52-0
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5947066
• PubChem ID: 165617398
• Update Time: 2025-06-12

3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-2-yl)-2-oxopropanoic acid
• EN300-1817350
• 2228561-52-0
• 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid

• Inchi： 1S/C8H6FNO3/c9-5-1-2-6(10-4-5)3-7(11)8(12)13/h1-2,4H,3H2,(H,12,13)
• InChI Key： KUIZIAJJCPZUJT-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid

Introduction to 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid (CAS No: 2228561-52-0)

3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228561-52-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoropyridine moiety and an α-keto acid backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of a fluoropyridine substituent introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The chemical structure of 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid consists of a propanoic acid derivative with an additional carbonyl group at the second carbon, flanked by a pyridine ring substituted at the fifth position with a fluorine atom. This configuration not only imparts reactivity for further functionalization but also suggests potential interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules, making it a staple in modern medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated heterocycles due to their enhanced bioavailability and improved pharmacological properties. 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid exemplifies this trend, as its core structure can be modified to yield compounds with diverse therapeutic potentials. Researchers have been particularly interested in its applications in oncology, immunology, and neurology, where precise modulation of molecular interactions is crucial.

One of the most compelling aspects of 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid is its role as a building block in the synthesis of more complex molecules. The α-keto acid moiety allows for facile derivatization through condensation reactions, enabling the creation of peptidomimetics and enzyme inhibitors. Furthermore, the fluoropyridine ring can serve as an anchor for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, providing access to a wide array of derivatives with tailored properties.

Recent studies have highlighted the potential of 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid in the development of small-molecule inhibitors targeting specific enzymes implicated in disease pathways. For instance, its structural motif has been explored as a scaffold for inhibiting kinases and proteases that play pivotal roles in cancer progression. The fluorine atom's ability to enhance binding affinity has been leveraged to improve the potency and selectivity of these inhibitors, reducing off-target effects.

The compound's relevance extends beyond its inhibitory capabilities. Its unique structural features have also been investigated for their potential role in modulating receptor activity. By serving as a ligand mimetic or partial agonist/antagonist, derivatives of 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid could offer novel therapeutic strategies for conditions such as inflammation and neurodegenerative disorders. The ability to fine-tune its pharmacological profile through structural modifications makes it an attractive candidate for further exploration.

In addition to its biological applications, 3-(5-Fluoropyridin-2-yl)-2-oxopropanoic acid has found utility in material science and chemical biology. Its ability to participate in various organic transformations has made it a valuable reagent in synthetic chemistry labs. Researchers have utilized it to develop novel catalysts and probes for studying protein-protein interactions, underscoring its versatility beyond traditional pharmaceutical applications.

The synthesis of 3-(5-Fluoropyridin-2-yli)-2 oxopropanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation of the pyridine ring followed by nucleophilic substitution or condensation reactions to introduce the propanoic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating access to this compound for both academic and industrial researchers.

The safety profile of 3-(5-Fluoropyridin 22 52 0) is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary to fully understand its potential hazards and handling requirements. As with any chemical compound used in research or industrial settings, proper storage conditions—such as temperature control and inert atmosphere—should be maintained to prevent degradation or unintended reactions.

Looking ahead, the future prospects for 3-(5-Fluoropyridin 22 52 0) appear promising as ongoing research continues to uncover new applications and derivatives with enhanced functionalities. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will likely drive innovation in this area, leading to novel therapeutics targeting unmet medical needs. The compound's unique combination of structural features positions it as a cornerstone molecule in drug discovery programs across multiple therapeutic domains.